Technical Whitepaper: The Strategic Utility of (9-Phenyl-9H-carbazol-2-yl)boronic acid (CAS: 1001911-63-2) in Advanced Materials and Pharmaceutical Synthesis
Technical Whitepaper: The Strategic Utility of (9-Phenyl-9H-carbazol-2-yl)boronic acid (CAS: 1001911-63-2) in Advanced Materials and Pharmaceutical Synthesis
Executive Summary
In the intricate landscape of modern organic synthesis, the selection of chemical intermediates dictates the efficiency, scalability, and functional success of the final molecular architecture. (9-Phenyl-9H-carbazol-2-yl)boronic acid (CAS: 1001911-63-2) has emerged as a privileged organoboron building block. By bridging the gap between high-performance Organic Light-Emitting Diode (OLED) material design and advanced pharmaceutical scaffold synthesis, this compound offers unparalleled synthetic versatility.
This whitepaper provides an in-depth technical analysis of its physicochemical properties, its mechanistic utility in palladium-catalyzed cross-coupling, and field-proven experimental protocols designed for researchers and drug development professionals.
Physicochemical Profile & Structural Causality
Understanding the baseline properties of 1001911-63-2 is critical for optimizing reaction conditions and storage protocols.
Quantitative Data Summary
| Property | Value |
| Chemical Name | (9-Phenyl-9H-carbazol-2-yl)boronic acid |
| CAS Number | 1001911-63-2 |
| Molecular Formula | C18H14BNO2 |
| Molecular Weight | 287.13 g/mol |
| Purity (HPLC) | ≥98.0% |
| Physical Form | Off-white to white solid |
| Storage Conditions | Inert atmosphere ( |
Data aggregated from standardized supplier specifications,[1].
The Causality of Structural Design
The specific substitution pattern of this molecule is not arbitrary; it is a highly engineered choice:
-
The 2-Position Boronic Acid: Substitution at the 2-position of the carbazole ring (as opposed to the more common 3- or 3,6-positions) restricts the extended
-conjugation of the system. In optoelectronics, this structural nuance is critical for maintaining a high triplet energy level ( ), which prevents reverse energy transfer in phosphorescent OLEDs[2]. -
The N-Phenyl Group: The addition of the phenyl ring at the 9-position eliminates the acidic N-H proton found in bare carbazoles. This prevents unwanted deprotonation and catalyst poisoning during sensitive palladium-catalyzed couplings, while simultaneously enhancing the molecule's solubility in non-polar organic solvents.
Mechanistic Role in Molecular Design
(9-Phenyl-9H-carbazol-2-yl)boronic acid serves as a foundational node that branches into two distinct, high-value industries.
Fig 1: Strategic downstream applications of 1001911-63-2 in materials and medicine.
Applications in Optoelectronics (OLEDs)
In the synthesis of OLED materials, this boronic acid is heavily utilized to construct complex polymers and small molecules, such as 5-phenyl-5,11-dihydro-indolo[3,2-b]carbazole derivatives[2]. It acts as a robust electron donor (D) moiety. When coupled with electron-deficient triazine or pyrimidine cores, it forms Donor-Acceptor (D-A) architectures that minimize the singlet-triplet energy gap (
Applications in Pharmaceutical Synthesis
Boronic acids are indispensable in medicinal chemistry, primarily due to their ability to facilitate rapid structure-activity relationship (SAR) studies via late-stage functionalization (LSF)[3]. The carbazole framework is a "privileged scaffold" known to exhibit potent anti-cancer, anti-viral, and neuroprotective properties[3]. Utilizing 1001911-63-2 allows pharmaceutical chemists to seamlessly append this bioactive moiety onto halogenated drug precursors with remarkable precision[3].
Experimental Protocols: Self-Validating Suzuki-Miyaura Workflow
The utility of 1001911-63-2 is unlocked via the Suzuki-Miyaura cross-coupling reaction. Because the 9-phenylcarbazole moiety is sterically bulky, the transmetalation step of the catalytic cycle can be kinetically slow. The following protocol is engineered to overcome this steric hindrance through specific solvent and base selections.
Fig 2: Self-validating Suzuki-Miyaura cross-coupling workflow for 1001911-63-2.
Step-by-Step Methodology
1. Solvent Preparation & Degassing (The Causality of the Biphasic System)
-
Action: Prepare a solvent mixture of Toluene/Ethanol/Water in a 2:1:1 volumetric ratio. Sparge the mixture with ultra-pure Nitrogen (
) for 30 minutes. -
Causality: Toluene dissolves the hydrophobic organic substrates; water solubilizes the inorganic base; ethanol acts as an amphiphilic phase-transfer agent, maximizing the interfacial surface area. Degassing is non-negotiable, as ambient
will rapidly oxidize the active catalyst into an inactive complex, halting the reaction.
2. Reagent Loading
-
Action: In an oven-dried Schlenk flask, combine 1.0 equivalent of the target Aryl Halide (bromide or iodide), 1.2 equivalents of (9-Phenyl-9H-carbazol-2-yl)boronic acid, and 3.0 equivalents of Potassium Carbonate (
).
3. Catalyst Introduction
-
Action: Add 0.05 equivalents (5 mol%) of Tetrakis(triphenylphosphine)palladium(0) [
]. Evacuate and backfill the flask with three consecutive times.
4. Reaction Execution & Self-Validation
-
Action: Inject the degassed solvent mixture via syringe. Heat the reaction to 90 °C under vigorous stirring for 12 hours.
-
Validation Checkpoint: At the 12-hour mark, perform Thin-Layer Chromatography (TLC) using a Hexane:EtOAc (4:1) eluent. The complete disappearance of the starting aryl halide spot under 254 nm UV light, coupled with the emergence of a new, highly fluorescent product spot (often emitting blue/green under 365 nm due to the conjugated carbazole core), validates successful transmetalation and reductive elimination.
5. Workup and Isolation
-
Action: Cool the mixture to room temperature and quench with deionized water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous
, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography to isolate the functionalized carbazole derivative.
References
-
Title : The Role of Boronic Acids in Pharmaceutical Synthesis and Drug Discovery Source : NINGBO INNO PHARMCHEM CO.,LTD. URL : [Link]
-
Title : Organoboron Chemistry and Suzuki Coupling Scale-up Source : Cangzhou Pure Science Co., Ltd. (ChemBuyersGuide) URL :[Link]
-
Title : Cas 35450-34-1, 4-Bromo-2'-nitrobiphenyl Downstream Products & OLED Synthesis Source : LookChem URL :[Link]
